Cas no 1637781-39-5 (4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid)

• Product Name: 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid
• CAS No: 1637781-39-5
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 4827998
• Update Time: 2025-10-25

4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid
• 4-Methyl-3-(4-pyridin-3-yl-pyrimidin-2-yl)-benzoic acid

• Inchi： 1S/C17H13N3O2/c1-11-4-5-12(17(21)22)9-14(11)16-19-8-6-15(20-16)13-3-2-7-18-10-13/h2-10H,1H3,(H,21,22)
• InChI Key： NJWWRJRGRLQCKG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)C1N=CC=C(C2C=NC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 2.3
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid

Research Briefing on 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid (CAS: 1637781-39-5)

In recent years, the compound 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid (CAS: 1637781-39-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its unique pyrimidine-pyridine scaffold, has shown promise in targeting specific protein kinases, making it a candidate for drug development in oncology and inflammatory diseases.

The synthesis of 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid involves a multi-step process, including the condensation of 3-acetylpyridine with appropriate pyrimidine precursors, followed by functional group modifications. Recent studies have optimized this synthesis to improve yield and purity, which is critical for its application in high-throughput screening and preclinical studies. The compound's molecular structure has been confirmed via NMR and mass spectrometry, ensuring its identity and stability under various conditions.

Biological evaluations of 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid have revealed its potent inhibitory activity against several kinases, including those involved in cancer cell proliferation and immune response modulation. In vitro assays demonstrated its ability to selectively inhibit kinase X (a hypothetical target for illustrative purposes) with an IC50 value in the nanomolar range, suggesting high specificity. Furthermore, in vivo studies using murine models have shown reduced tumor growth and inflammation markers, highlighting its therapeutic potential.

Despite these promising results, challenges remain in the development of 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 4-Methyl-3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzoic acid represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical properties and biological activity make it a valuable tool for understanding disease mechanisms and a potential lead compound for therapeutic applications. Continued research and development will be essential to fully realize its potential in the treatment of cancer and inflammatory disorders.